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Compound of Interest

Compound Name: Ulk1-IN-2

Cat. No.: B12426438 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of Ulk1-IN-2, a

potent inhibitor of Unc-51 like autophagy activating kinase 1 (ULK1), in cell-based assays.

Introduction to Ulk1-IN-2
Ulk1-IN-2 is a small molecule inhibitor of ULK1, a serine/threonine kinase that plays a pivotal

role in the initiation of autophagy. Autophagy is a fundamental cellular process for the

degradation and recycling of cellular components, and its dysregulation is implicated in various

diseases, including cancer and neurodegenerative disorders. By inhibiting ULK1, Ulk1-IN-2
serves as a valuable tool to study the role of autophagy in cellular physiology and disease, and

as a potential therapeutic agent. This compound has been shown to block autophagy and

induce apoptosis in various cancer cell lines.

Chemical Properties and Solubility
A summary of the key chemical properties of Ulk1-IN-2 is provided in the table below.
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Property Value Reference

Molecular Formula C₁₉H₁₆BrFN₄O [1]

Molecular Weight 495.26 g/mol [1]

Solubility
45 mg/mL (90.86 mM) in

DMSO

Note: The solubility of Ulk1-IN-2 in aqueous solutions such as PBS or cell culture media is

expected to be low. Therefore, it is recommended to prepare a high-concentration stock

solution in DMSO.

Preparation of Stock and Working Solutions
3.1. Stock Solution Preparation (10 mM in DMSO):

Equilibrate the vial of Ulk1-IN-2 powder to room temperature before opening.

To prepare a 10 mM stock solution, add the appropriate volume of sterile, anhydrous DMSO

to the vial. For example, to a 1 mg vial of Ulk1-IN-2 (MW: 495.26 g/mol ), add 201.9 µL of

DMSO.

Vortex the solution thoroughly to ensure complete dissolution.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the stock solution at -20°C or -80°C for long-term storage.

3.2. Working Solution Preparation:

Thaw a single aliquot of the 10 mM Ulk1-IN-2 stock solution at room temperature.

Dilute the stock solution to the desired final concentration using pre-warmed, sterile cell

culture medium.
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It is crucial to ensure that the final concentration of DMSO in the cell culture medium is kept

to a minimum (typically below 0.1%) to avoid solvent-induced cytotoxicity.

ULK1 Signaling Pathway
ULK1 is a key initiator of the autophagy pathway. Under nutrient-rich conditions, mTORC1

phosphorylates and inhibits ULK1. Upon nutrient starvation or other cellular stress, mTORC1 is

inactivated, and AMP-activated protein kinase (AMPK) can phosphorylate and activate ULK1.

Activated ULK1 then phosphorylates its binding partners, including ATG13, FIP200, and

ATG101, leading to the formation of the ULK1 complex. This complex then translocates to the

phagophore assembly site and initiates the formation of the autophagosome through the

phosphorylation of downstream targets like Beclin-1.
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Experiment Setup

Treatment

Analysis

Seed cells in appropriate culture plates

Incubate for 24h to allow attachment

Prepare Ulk1-IN-2 working solutions

Treat cells with Ulk1-IN-2 and controls

Incubate for desired time (e.g., 24h)

Select Assay

Cell Viability Assay
(e.g., MTT, Trypan Blue) Western Blot Analysis Autophagy Flux Assay

(e.g., LC3 turnover)

Data Analysis and Interpretation

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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